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Compound of Interest

Compound Name: Gsk-J4

Cat. No.: B560661 Get Quote

Essential Safety and Handling Guide for GSK-J4
This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with GSK-J4. It outlines the necessary personal

protective equipment (PPE), safe handling procedures, disposal guidelines, and relevant

biological context to ensure laboratory safety and proper experimental conduct.

Hazard Identification and Personal Protective
Equipment
GSK-J4 presents several potential hazards that necessitate the use of appropriate personal

protective equipment. According to safety data sheets, GSK-J4 is classified as harmful if

swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory

irritation.[1] Therefore, stringent adherence to safety protocols is mandatory.
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Protection Type Required Equipment Specification and Use

Eye and Face Protection

Safety glasses with side

shields or chemical goggles,

and a face shield.

Must be worn at all times when

handling the compound to

protect against splashes.[1]

Skin Protection
Chemical-resistant gloves

(e.g., nitrile) and a lab coat.

Gloves should be inspected

before use and changed

immediately if contaminated. A

lab coat should be worn to

protect street clothing and

skin.[1]

Respiratory Protection

Use in a well-ventilated area or

with appropriate exhaust

ventilation (e.g., a chemical

fume hood).

Avoid breathing dust, fumes,

gas, mist, vapors, or spray.[1]

General Hygiene

Do not eat, drink, or smoke

when using this product. Wash

hands thoroughly after

handling.

Contaminated clothing should

be removed and washed

before reuse.[1]

Safe Handling and Disposal Workflow
Proper operational procedures are critical to minimize exposure and ensure a safe laboratory

environment. The following workflow outlines the key steps for handling GSK-J4 from receipt to

disposal.
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Preparation Phase

Experimental Phase

Disposal Phase

1. Don PPE
(Gloves, Goggles, Lab Coat)

2. Work in a Ventilated Area
(Chemical Fume Hood)

3. Prepare Stock Solution

4. Conduct Experiment

5. Handle Contaminated Materials

6. Decontaminate Work Area

7. Dispose of Waste
(Follow Local Regulations)

8. Doff PPE
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Caption: Workflow for the safe handling and disposal of GSK-J4.
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Disposal Plan:

There are no specific chemical neutralization protocols provided in the safety data sheets. All

waste materials, including empty containers, unused product, and contaminated consumables,

should be treated as hazardous waste. Disposal must be conducted in accordance with all

applicable federal, state, and local regulations.[1]

Experimental Protocols: Stock Solution Preparation
GSK-J4 is a cell-permeable prodrug that is hydrolyzed to the active inhibitor, GSK-J1, within

the cell.[2] Proper preparation of stock solutions is the first step in many experimental

protocols.

Solubility Data

Solvent
Maximum Concentration
(mg/mL)

Maximum Concentration
(mM)

DMSO 84 201.19

Ethanol 41.75 100

Data sourced from multiple suppliers; batch-specific solubility may vary.[3]

Protocol for Preparing a 10 mM Stock Solution in DMSO:

Calculate the required mass: Based on the molecular weight of GSK-J4 (417.5 g/mol ),

calculate the mass needed for your desired volume of 10 mM stock solution. For 1 mL, this

would be 0.4175 mg.

Weigh the compound: In a chemical fume hood, carefully weigh the calculated amount of

GSK-J4 powder.

Dissolve in DMSO: Add the appropriate volume of fresh, high-quality DMSO to the powder.

Ensure the solution is clear and homogenous. Gentle vortexing or sonication may be

required.
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Storage: Store the stock solution at -20°C or -80°C.[4] It is recommended to aliquot the

solution to avoid repeated freeze-thaw cycles.[5]

Mechanism of Action and Signaling Pathway
GSK-J4 is a potent and selective inhibitor of the H3K27me3/me2 histone demethylases JMJD3

(KDM6B) and UTX (KDM6A).[3] These enzymes play a crucial role in epigenetic regulation by

removing methyl groups from histone H3 at lysine 27, a mark generally associated with

transcriptional repression. By inhibiting these demethylases, GSK-J4 leads to an increase in

the global levels of H3K27me3, thereby altering gene expression.[6] This mechanism has been

shown to modulate various signaling pathways, including the NF-κB and Sonic hedgehog (Shh)

pathways, and to impact processes such as inflammation, cell differentiation, and cancer cell

proliferation.[6][7]
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Caption: Mechanism of GSK-J4 action on histone demethylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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